Cas no 1172376-95-2 (2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}ethan-1-amine dihydrochloride)

• Product Name: 2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}ethan-1-amine dihydrochloride
• CAS No: 1172376-95-2
• MF: C₉H₁₇ClN₄
• MW: 216.711080312729
• CID: 4574947
• Update Time: 2025-07-19

2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}ethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}ethan-1-amine dihydrochloride
• 2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}ethan-1-amine dihydrochloride

• Inchi： 1S/C9H16N4.ClH/c10-6-5-9-12-11-8-4-2-1-3-7-13(8)9;/h1-7,10H2;1H
• InChI Key： NPHPGOGKTGJCNI-UHFFFAOYSA-N
• SMILES： C(C1=NN=C2CCCCCN12)CN.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}ethan-1-amine dihydrochloride

2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}ethan-1-amine dihydrochloride (CAS No. 1172376-95-2): A Comprehensive Overview

2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}ethan-1-amine dihydrochloride (CAS No. 1172376-95-2) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of triazolopyridine derivatives and has been extensively studied for its biological activities and pharmacological properties.

The chemical structure of 2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}ethan-1-amine dihydrochloride is characterized by a triazolopyridine core linked to an ethylamine group. The presence of the triazolopyridine moiety imparts significant stability and reactivity to the molecule, making it an attractive candidate for drug development. The dihydrochloride salt form enhances its solubility and bioavailability, which are crucial factors in pharmaceutical formulations.

Recent research has focused on the potential of 2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}ethan-1-amine dihydrochloride as a modulator of various biological pathways. Studies have shown that this compound exhibits potent activity against a range of targets, including enzymes and receptors involved in neurological disorders and cancer. For instance, it has been reported to inhibit the activity of specific kinases and enzymes that play key roles in cell proliferation and survival.

In the context of neurological disorders, 2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}ethan-1-amine dihydrochloride has demonstrated neuroprotective effects in preclinical models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Its ability to modulate neurotransmitter systems and reduce oxidative stress makes it a promising candidate for further investigation in this area.

Cancer research has also highlighted the potential of 2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}ethan-1-amine dihydrochloride. In vitro studies have shown that it can induce apoptosis in cancer cells by targeting specific signaling pathways. Additionally, it has been found to enhance the efficacy of existing chemotherapeutic agents by sensitizing cancer cells to treatment.

The pharmacokinetic properties of 2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}ethan-1-amine dihydrochloride have been extensively studied to optimize its therapeutic potential. Research indicates that it exhibits favorable absorption and distribution profiles in animal models. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. Its metabolism is primarily mediated by cytochrome P450 enzymes in the liver.

Toxicity studies have shown that 2-{5H,6H,7H,8H,9H-1,2，4triazolo4，3-aazepin-3-yi}ethan-l -amine dihydrochloride is generally well-tolerated at therapeutic doses. However, like any new drug candidate, it requires thorough evaluation in preclinical and clinical trials to ensure its safety and efficacy in humans. Current efforts are focused on optimizing its formulation and delivery methods to maximize its therapeutic benefits while minimizing potential side effects.

In conclusion, 2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-a-azepin-3-yli}ethan-l-amine dihydrochloride (CAS No. 1172376-95-2) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in treating various diseases. As more data becomes available from clinical trials, 2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-a-azepin-3-yli}< spanstyle= " font - weight :bold ; "> ethan - l - amine dihydrochloride span > is poised to make significant contributions to the field of medicinal chemistry. p > article > < / response >